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Compound of Interest

Compound Name: EBELACTONE B

Cat. No.: B1209427 Get Quote

Essential Safety and Handling Guide for
Ebelactone B
This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling Ebelactone B. It outlines the necessary personal

protective equipment (PPE), procedural steps for safe handling, and disposal plans to ensure a

secure laboratory environment.

Chemical and Physical Properties
Ebelactone B is a terpene lactone.[1] While specific toxicity data is not readily available, it is

essential to handle it with care, following standard laboratory safety protocols to minimize

exposure.

Property Data

Molecular Formula C21H36O4

Molecular Weight 352.51 g/mol

CAS Number 76808-15-6

Storage Temperature 2-8°C
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Personal Protective Equipment (PPE)
When handling Ebelactone B, adherence to standard laboratory safety protocols is essential.

[2] The following personal protective equipment is required to minimize exposure and ensure

personal safety.

Equipment Specification and Use

Respiratory Protection

A mask should be worn to prevent the inhalation

of any dust, particularly when handling the

substance in its powder form.[2]

Eye Protection

Chemical safety glasses are mandatory to

protect against dust particles and potential

splashes.[2]

Hand Protection

Nitrile or latex gloves are recommended to

prevent skin contact.[3] For tasks with a higher

risk of exposure, double gloving may be

necessary.[4]

Body Protection

A lab coat or other protective clothing must be

worn to prevent contamination of personal

clothing.[2][5]

Operational and Disposal Plans
Proper handling and disposal of Ebelactone B are critical for maintaining a safe and compliant

laboratory. The following procedural guidance outlines the key steps from receipt to disposal.

Handling and Storage:

Work in a well-ventilated area, preferably within a chemical fume hood, to prevent the

accumulation of dust and vapors.[2]

Avoid direct contact with eyes and skin, and prevent inhalation.[5]

Store in a tightly sealed container in a cool, dry place, away from direct sunlight and high

temperatures.[2] The recommended storage temperature is 2-8°C.
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Accidental Release Measures:

In the event of a spill, immediately evacuate the area and ensure it is well-ventilated.

Wear appropriate PPE, including respiratory protection, chemical safety glasses, gloves, and

a lab coat, before attempting to clean the spill.

For a solid spill, carefully collect the material using appropriate tools and place it into a

sealed plastic bag or container for disposal as solid waste.[2]

For a solution spill, absorb the liquid with an inert material (e.g., vermiculite, sand, or earth)

and place it in a sealed container for disposal.

Thoroughly clean the spill area with a suitable solvent and then with soap and water.

First Aid Procedures:

If inhaled: Move the person to fresh air. If breathing is difficult, seek immediate medical

attention.

In case of skin contact: Immediately wash the affected area with plenty of soap and water for

at least 15 minutes while removing contaminated clothing.[6] Seek medical attention if

irritation persists.

In case of eye contact: Immediately flush the eyes with plenty of water for at least 15

minutes, occasionally lifting the upper and lower eyelids.[6] Seek immediate medical

attention.

If swallowed: Do NOT induce vomiting. Rinse the mouth with water and seek immediate

medical attention.[6]

Disposal Plan:

All waste containing Ebelactone B must be treated as chemical waste.

Dispose of the substance and any contaminated materials in a sealed, properly labeled

container.
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Follow all local, state, and federal regulations for hazardous waste disposal. Do not dispose

of it down the drain or in regular trash.

Experimental Workflow
The following diagram illustrates the standard workflow for handling Ebelactone B in a

laboratory setting, from initial preparation to final disposal.
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Workflow for Safe Handling of Ebelactone B

Preparation

Handling
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Review Safety Data and Procedures
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Weigh Ebelactone B in a Fume Hood

Prepare Solution or Handle as Required
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Remove and Dispose of PPE Properly
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Workflow for the safe handling of Ebelactone B.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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